2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde

• IUPAC Name: 2,3-dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde
• InChI: InChI=1S/C6H6N2OS/c9-4-5-3-8-1-2-10-6(8)7-5/h3-4H,1-2H2
• InChI Key: JSUDYMLJEPHJCU-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C=O
• Molecular Formula: C6H6N2OS
• DSSTOX Substance ID: DTXSID80459719
• Molecular Weight: 154.19 g/mol
• CAS No.: 157459-71-7

Description

2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde (CAS: 157459-71-7) is a sulfur-nitrogen heterocyclic compound with the molecular formula C₆H₆N₂OS and a molecular weight of 154.19 g/mol . It features a fused bicyclic system comprising imidazole and thiazole rings, with a reactive aldehyde group at position 4. This aldehyde group enhances its utility as a synthetic intermediate for further functionalization, particularly in medicinal chemistry and materials science . The compound is commercially available (e.g., from Shanghai Aladdin Biochemical Technology) and stable under ambient storage conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde typically involves the cyclization of appropriate precursors. One common method involves the reaction of aminothiazole with a suitable aldehyde under acidic conditions to form the imidazo[2,1-b][1,3]thiazole ring system. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like hydrochloric acid or sulfuric acid.

Industrial Production Methods: In an industrial setting, the synthesis of this compound can be achieved using a continuous flow system. This method involves the use of multiple reactors in series, allowing for the efficient production of the compound without the need for intermediate isolation. The process typically includes the reaction of aminothiazole with a bromo-substituted aldehyde, followed by cyclization and purification steps.

Chemical Reactions Analysis

Types of Reactions: 2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the thiazole ring, where nucleophiles such as amines or thiols replace hydrogen atoms.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol, lithium aluminum hydride in ether.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed:

Oxidation: 2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid.

Reduction: 2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-methanol.

Substitution: Various substituted imidazo[2,1-b][1,3]thiazole derivatives.

Scientific Research Applications

2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a precursor for the development of pharmaceutical agents targeting various diseases.

Industry: The compound is used in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes or receptors, leading to the modulation of biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial effects. The exact molecular targets and pathways involved can vary based on the specific structure and functional groups of the compound.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

The core structure of 2,3-dihydroimidazo[2,1-b][1,3]thiazole allows diverse substitutions, significantly altering physicochemical and biological properties. Key analogs include:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
Target Compound	6-carbaldehyde	C₆H₆N₂OS	154.19	Synthetic intermediate, antioxidant
5-Chloro-2-methyl derivative	5-Cl, 2-CH₃	C₇H₇ClN₂OS	202.66	Antioxidant (IC₅₀: 1.669 mM)
6-(4-Methylphenyl) derivative	6-(4-CH₃-C₆H₄)	C₁₁H₁₂N₂S	212.29	Antimicrobial/anticancer candidate
4-(2,3-Dihydroimidazo[...])aniline	6-(4-NH₂-C₆H₄)	C₁₁H₁₁N₃S	217.29	High topological polar surface area
DNDI-VL-2098	Nitroimidazo-oxazole scaffold	C₂₅H₂₅F₃N₄O₆	534.49	Antileishmanial drug candidate

Key Observations :

• Aldehyde vs. Methyl/Phenyl Groups : The aldehyde group in the target compound enables nucleophilic additions (e.g., condensation reactions), whereas bulkier substituents like 4-methylphenyl () or aniline () increase steric hindrance and alter solubility .
• Chloro-Methyl Derivative : The 5-chloro-2-methyl analog () exhibits moderate antioxidant activity (54.1% radical inhibition at 5 mM), though less potent than ascorbic acid (IC₅₀: 0.097 mM). This highlights the trade-off between lipophilicity (enhanced by Cl/CH₃) and electron-withdrawing effects .

Antioxidant Activity

However, derivatives like 5-chloro-2-methyl-2,3-dihydroimidazo[...]carbaldehyde (IC₅₀: 1.669 mM) outperform simpler analogs but remain less active than ascorbic acid . In contrast, pyrrolo[2,1-b][1,3]benzothiazoles (e.g., compound 9d in ) achieve >90% lipid peroxidation inhibition, suggesting fused aromatic systems enhance radical scavenging .

Antimicrobial and Anticancer Activity

• Nitroimidazo-oxazoles : DNDI-VL-2098 () and Delamanid () demonstrate potent antiparasitic activity via nitroreductase activation, a mechanism absent in thiazole-based analogs .
• Imidazothiadiazoles : Derivatives with furan or indole moieties () show anticancer activity, but 2,3-dihydropyrido[2,3-d]pyrimidine-4-ones () exhibit superior cytotoxicity, emphasizing the role of extended π-systems .

Biological Activity

2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde (CAS Number: 157459-71-7) is a heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the synthesis, biological evaluations, and pharmacological properties of this compound, highlighting its significance in medicinal chemistry.

• Molecular Formula : C₆H₆N₂OS
• Molecular Weight : 154.19 g/mol
• Structure : The compound features a fused imidazole and thiazole ring system with an aldehyde functional group.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that include cyclization and functionalization processes. Various synthetic routes have been explored to enhance yield and purity.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of imidazo[2,1-b][1,3]thiazole exhibit significant antimicrobial properties. For example:

• A study reported that certain derivatives displayed potent activity against Mycobacterium tuberculosis, with minimum inhibitory concentrations (MIC) as low as 3.125 μg/mL for some compounds .
• In antibacterial screening, compounds derived from similar scaffolds showed promising activity against various bacterial strains .

Anticancer Activity

The anticancer potential of this compound has also been investigated:

• Compounds based on this structure exhibited cytotoxic effects against several cancer cell lines. Notably, they demonstrated low toxicity towards normal cells while effectively reducing the viability of tumor cells .
• A specific study highlighted the effectiveness of imidazo[2,1-b][1,3]thiazole derivatives in inducing apoptosis in glioblastoma multiforme and breast adenocarcinoma cell lines at nanomolar concentrations .

Antioxidant Activity

Antioxidant properties have been attributed to this class of compounds. The presence of thiazole and imidazole rings is believed to contribute to their ability to scavenge free radicals and mitigate oxidative stress .

Case Studies

Case Study 1: Anti-tuberculosis Activity
A series of compounds were synthesized based on the imidazo[2,1-b][1,3]thiazole framework. Among them:

• Seven compounds were identified with significant anti-tubercular activity.
• Structural modifications such as substituents on the phenyl group enhanced their efficacy .

Case Study 2: Cytotoxicity in Cancer Treatment
In vitro tests were conducted on various cancer cell lines:

• The compounds showed IC50 values in the low micromolar range against breast and brain tumors.
• Morphological changes consistent with apoptosis were observed in treated cells .

Comparative Table of Biological Activities

Compound Name	Activity Type	Target Organism/Cell Line	MIC/IC50 Value
This compound	Anti-tuberculosis	Mycobacterium tuberculosis	3.125 μg/mL
Imidazo[2,1-b][1,3]thiazole derivative	Anticancer	Glioblastoma multiforme	Low nanomolar
Imidazo[2,1-b][1,3]thiazole derivative	Antioxidant	N/A	N/A

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2,3-Dihydroimidazo[2,1-b][1,3]thiazole-6-carbaldehyde?

The compound is synthesized via cyclization and functionalization strategies. A key method involves the Vilsmeier-Haack reaction , where 2-methyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5(6H)-one reacts with a DMF/POCl₃ complex to introduce the aldehyde group at position 6, yielding the carbaldehyde derivative (25% yield) . Alternative routes include Knoevenagel condensation for arylidene derivatives and cyclization of 3-allyl-2-thiohydantoins using polyphosphoric acid (PPA) or halogens .

Q. How is the structure of this compound characterized using spectroscopic methods?

Structural confirmation relies on ¹H/¹³C NMR, IR, and elemental analysis . For example:

• ¹H NMR : A singlet at 9.72 ppm confirms the formyl group .
• ¹³C NMR : The carbonyl carbon appears at 182.2 ppm, with aromatic carbons (C5 and C6) at 139.4 ppm and 123.2 ppm, respectively .
• IR : A strong C=O stretch at 1684 cm⁻¹ .
• Chromato-mass spectrometry validates molecular weight and purity .

Q. What in vitro biological activities have been reported for this compound?

Derivatives exhibit antimicrobial, anti-inflammatory, and antioxidant properties :

• Antimicrobial : (Z)-6-(4-hydroxy-3-methoxy-5-nitrobenzylidene) derivatives show activity against Candida albicans (MIC = 15.62 µg/mL) .
• Anti-inflammatory : (Z)-6-(4-hydroxy-3-methoxybenzylidene) derivatives reduce carrageenan-induced edema in rats by 40.3% .
• Antioxidant : The chloro-carbaldehyde derivative inhibits DPPH radicals (IC₅₀ = 1.669 mM) .

Advanced Research Questions

Q. How do structural modifications at specific positions influence the compound's biological activity?

Substituents at position 6 significantly modulate activity:

• Electron-withdrawing groups (e.g., nitro, chloro) enhance antioxidant and antimicrobial potency by increasing electrophilicity .
• Arylidene moieties improve anti-inflammatory activity via hydrophobic interactions with target proteins .
• Comparative studies with oxazole analogs (e.g., Delamanid) reveal thiazoles’ superior stability and broader pharmacological potential .

Q. What analytical challenges arise in determining the stability of this compound under various conditions?

• pH-dependent solubility : The compound’s insolubility in water complicates formulation, though solubility increases slightly under acidic conditions (pKa = 5.51) .
• Thermal stability : Thiazole rings are more stable than thiazine analogs, but prolonged heating during synthesis (e.g., Vilsmeier-Haack reaction) may cause decomposition .
• Oxidative degradation : The aldehyde group is prone to oxidation, necessitating inert storage conditions .

Q. How do computational studies aid in understanding the compound's interaction with biological targets?

• Docking studies : Predict binding affinities to enzymes like indoleamine 2,3-dioxygenase 1 (IDO1), where imidazo[2,1-b]thiazole derivatives occupy hydrophobic pockets via π-π stacking .
• DFT calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to correlate substituent effects with antioxidant activity .
• QSAR models : Identify critical descriptors (e.g., log P, polar surface area) for optimizing pharmacokinetic profiles .

Q. Contradictions and Methodological Considerations

• Bioactivity variability : Substituted derivatives show inconsistent antimicrobial results (e.g., MIC values vary by substituent position) . This highlights the need for standardized assay protocols (e.g., NCCLS guidelines ).
• Synthetic yields : Vilsmeier-Haack reactions yield only 25% , whereas Knoevenagel condensations achieve >65% . Researchers must balance efficiency with functional group compatibility.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2,3-Dihydro-6-hydroxymethylimidazo[2,1-b]thiazole (1.47 g, 9.4 mmol) was dissolved in acetonitrile (30 ml) by addition of water (minimum volume). Manganese dioxide (4.41 g, 3 wt. equivalents) was added and the mixture stirred at ambient temperatures for 1.5 h. The mixture was filtered through Keiselguhr, the filter pad washed with water and the combined filtrate and washings evaporated to dryness under reduced pressure. The residue was triturated under diethyl ether, the solid collected by filtration and dried in air (1.33 g, 92%); nmax (CH2Cl2) 1685, 1528, 1272, 1260 and 1152 cm−1; dH (90 MHz; CD3OD) 3.84-4.10 (2H, m), 4.20-4.50 (2H, m), 7.97 (1H, s), 9.52 (1H, s).

Synthesis routes and methods III

Procedure details

Ethyl 2,3-dihydroimidazo[2,1-b]thiazole-6-carboxylate (4.2 g; 21.21 mmol) was dissolved in dry dichloromethane (150 ml) and cooled to −70° C. under a stream of dry argon. This solution was treated with a solution of diisobutylaluminium hydride in toluene (1.5M, 26.9 ml, 2 equivalents) over 40 minutes at −70° C. The reaction mixture was stirred at −70° C. for a further 0.5 h. Water (10 ml) was added and the mixture stirred at ambient temperature for 0.5 hr. The mixture was acidified with 5M HCl, filtered through a celite pad and the pad further washed with dichloromethane. The combined organic extracts were dried over anhydrous magnesium sulphate and evaporated to dryness. Chromatography on silica gel, eluting with ethyl acetate, gave the title compound (1.4 g, 43%).